Cas no 61348-61-6 (L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl-)

• Product Name: L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl-
• CAS No: 61348-61-6
• MF: C₁₆H₃₀N₂O₅
• MW: 330.419805049896
• CID: 482994
• PubChem ID: 10903641
• Update Time: 2025-04-19

L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl-
• (2S)-3-methyl-2-[[(2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]butanoic acid
• CTK2E1878
• 61348-61-6
• NKVPRAMPBUVZHC-SRVKXCTJSA-N
• DTXSID40447839
• Boc-NH-Ile-Val-OH

• Inchi： 1S/C16H30N2O5/c1-8-10(4)12(18-15(22)23-16(5,6)7)13(19)17-11(9(2)3)14(20)21/h9-12H,8H2,1-7H3,(H,17,19)(H,18,22)(H,20,21)/t10-,11-,12-/m0/s1
• InChI Key： NKVPRAMPBUVZHC-SRVKXCTJSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)[C@@H](C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 330.2156
• Monoisotopic Mass: 330.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.73